Cas no 374063-92-0 (5-bromopyrazin-2-ol)

5-Bromopyrazin-2-ol is a brominated heterocyclic compound featuring a pyrazine core substituted with a hydroxyl group at the 2-position and a bromine atom at the 5-position. This structure imparts reactivity suitable for use as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of both bromine and hydroxyl groups allows for selective functionalization, enabling cross-coupling reactions, nucleophilic substitutions, and further derivatization. Its well-defined crystalline form ensures consistent purity, making it reliable for research and industrial applications. The compound’s stability under standard conditions and compatibility with common organic solvents further enhance its utility in synthetic chemistry workflows.
5-bromopyrazin-2-ol structure
5-bromopyrazin-2-ol structure
Product Name:5-bromopyrazin-2-ol
CAS No:374063-92-0
MF:C4H3BrN2O
MW:174.983419656754
MDL:MFCD06245330
CID:67895
PubChem ID:2771618
Update Time:2025-10-15

5-bromopyrazin-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5-hydroxypyrazine
    • 2-BROMO-5-HYDROXY-PYRAZINE
    • 5-BROMO-2-PYRAZINOL
    • 5-BROMO-2-HYDROXYPYRAZINE
    • 5-BROMO-2-HYDROXYPYRAZINE,5-BROMO-2-PYRAZINOL
    • 5-bromopyrazin-2-ol
    • 5-bromo-1H-pyrazin-2-one
    • 5-bromopyrazin-2(1H)-one
    • 5-Bromo-2(1H)-pyrazinone
    • MDL: MFCD06245330
    • Inchi: 1S/C4H3BrN2O/c5-3-1-7-4(8)2-6-3/h1-2H,(H,7,8)
    • InChI Key: ITTXBHQAWOFJAI-UHFFFAOYSA-N
    • SMILES: BrC1=CNC(C=N1)=O

Computed Properties

  • Exact Mass: 173.94300
  • Monoisotopic Mass: 173.943
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5A^2

Experimental Properties

  • Density: 2.0000
  • Melting Point: 115-119 °C
  • Boiling Point: 444°C at 760 mmHg
  • Flash Point: 222.3℃
  • Refractive Index: 1.625
  • PSA: 46.01000
  • LogP: 0.94470
  • Sensitiveness: Sensitive to light

5-bromopyrazin-2-ol Security Information

  • Symbol: GHS05 GHS07
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H302,H318
  • Warning Statement: P280,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Hazard Category Code: 22-41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xn
  • Storage Condition:Inert atmosphere,2-8°C

5-bromopyrazin-2-ol Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-bromopyrazin-2-ol Pricemore >>

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5-bromopyrazin-2-ol Production Method

5-bromopyrazin-2-ol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:374063-92-0)2-羟基-5-溴吡嗪
Order Number:LE1883494
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:37
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:374063-92-0)2-Bromo-5-hydroxypyrazine
Order Number:sfd14085
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:374063-92-0)5-bromopyrazin-2-ol
Order Number:A6393
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):168.0/722.0
Email:sales@amadischem.com

5-bromopyrazin-2-ol Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:374063-92-0)2-羟基-5-溴吡嗪
LE1883494
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:374063-92-0)2-Bromo-5-hydroxypyrazine
sfd14085
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email